Cas no 3807-76-9 (3,6-dinitro-1,2-dihydroacenaphthylene)

3,6-dinitro-1,2-dihydroacenaphthylene structure
3807-76-9 structure
Product name:3,6-dinitro-1,2-dihydroacenaphthylene
CAS No:3807-76-9
MF:C12H8N2O4
MW:244.20292
CID:922975
PubChem ID:97688

3,6-dinitro-1,2-dihydroacenaphthylene Chemical and Physical Properties

Names and Identifiers

    • 3,6-dinitro-1,2-dihydroacenaphthylene
    • 2,5-Dinitro-acenaphthen
    • 3,6-Dinitroacenaphten
    • 3,6-Dinitro-acenaphthen
    • 3,6-dinitroacenaphthene
    • 3,6-dinitro-acenaphthene
    • 3,7-Dinitroacenaphthen
    • AC1L3Z0X
    • AC1Q2103
    • Acenaphthene, 3,6-dinitro-
    • Acenaphthene, 3,6-dinitro- (8CI)
    • AR-1H6086
    • CTK8D9705
    • NSC144483
    • UNII-J9SUH75RYW
    • 3807-76-9
    • DTXSID40191481
    • J9SUH75RYW
    • 1,2-DIHYDRO-3,6-DINITROACENAPHTHYLENE
    • MLS002920636
    • NSC-144483
    • NSC 144483
    • CHEMBL1885389
    • Acenaphthylene,2-dihydro-3,6-dinitro-
    • Acenaphthylene, 1,2-dihydro-3, 6-dinitro-
    • Acenaphthylene, 1,2-dihydro-3,6-dinitro-
    • SMR001798223
    • Inchi: InChI=1S/C12H8N2O4/c15-13(16)10-5-2-7-1-3-8-11(14(17)18)6-4-9(10)12(7)8/h2,4-6H,1,3H2
    • InChI Key: WFTCCZBXYNRNNA-UHFFFAOYSA-N
    • SMILES: C1CC2=C(C=CC3=C(C=CC1=C23)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 244.04844
  • Monoisotopic Mass: 244.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.6Ų
  • XLogP3: 3.7

Experimental Properties

  • PSA: 86.28
  • LogP: 3.80120

3,6-dinitro-1,2-dihydroacenaphthylene Related Literature

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